Cas no 4873-65-8 ((3S,8R,9S,10R,13S,14S,16S)-3-hydroxy-10,13-dimethyl-17-oxo-16-sulfooxy-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene)
4873-65-8 structure
Product Name:(3S,8R,9S,10R,13S,14S,16S)-3-hydroxy-10,13-dimethyl-17-oxo-16-sulfooxy-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene
CAS No:4873-65-8
MF:C19H28O6S
MW:384.487025260925
CID:932075
PubChem ID:20848951
Update Time:2025-04-19
(3S,8R,9S,10R,13S,14S,16S)-3-hydroxy-10,13-dimethyl-17-oxo-16-sulfooxy-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene Chemical and Physical Properties
Names and Identifiers
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- (3S,8R,9S,10R,13S,14S,16S)-3-hydroxy-10,13-dimethyl-17-oxo-16-sulfooxy-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene
- (3S,8R,9S,10R,13S,14S,16S)-3-hydroxy-10,13-dimethyl-17-oxo-16-sulfooxy-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]p
- 16a-OH-DHEA-3-Sulfate
- 16alpha-OH-DHEA-S
- CHEBI:87774
- 3beta-sulfooxy-16alpha-hydroxyandrost-5-en-17-one
- Q27159919
- [(3S,8R,9S,10R,13S,14S,16R)-16-hydroxy-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] hydrogen sulfate
- 16a-Hydroxy dhea 3-sulfuric acid
- 16a-Hydroxy-dhea 3-sulfuric acid
- 16alpha-Hydroxy-dhea 3-sulphuric acid
- 4873-65-8
- (3beta)-16alpha-hydroxy-17-oxoandrost-5-en-3-yl sulfate
- (3b)-16a-Hydroxy-17-oxoandrost-5-en-3-yl sulphate
- DTXSID901033144
- (3b)-16a-Hydroxy-17-oxoandrost-5-en-3-yl sulphuric acid
- 16alpha-hydroxydehydroepiandrosterone 3-sulfate
- 16alpha-hydroxy-DHEA 3-sulfate
- SCHEMBL8019877
- 16alpha-Hydroxy DHEA 3-sulfate
- (3beta,16alpha)-16-Hydroxy-17-oxoandrost-5-en-3-yl sulphuric acid
- 16a-Hydroxy dhea 3-sulphate
- 16a-Hydroxy-dhea 3-sulfate
- 16alpha-hydroxy-17-oxoandrost-5-en-3beta-yl sulfate
- (3beta)-16alpha-Hydroxy-17-oxoandrost-5-en-3-yl sulphate
- (3beta)-16alpha-Hydroxy-17-oxoandrost-5-en-3-yl sulphuric acid
- 16a-hydroxy DHEA 3-sulfate
- 16alpha-Hydroxy-dhea 3-sulfuric acid
- (3beta,16alpha)-16-hydroxy-17-oxoandrost-5-en-3-yl sulfate
- LMST05020022
- (3b,16a)-16-Hydroxy-17-oxoandrost-5-en-3-yl sulfate
- 16alpha-hydroxy-17-oxoandrost-5-en-3beta-yl hydrogen sulfate
- (3beta,16alpha)-16-Hydroxy-17-oxoandrost-5-en-3-yl sulfuric acid
- 16a-Hydroxy-dhea 3-sulphate
- 16a-Hydroxy dhea 3-sulphuric acid
- 3beta,16alpha-Dihydroxyandrostenone sulfate
- 16a-Hydroxy-dhea 3-sulphuric acid
- 3b-Sulphooxy-16a-hydroxy-androst-5-en-17-one
- (3b)-16a-Hydroxy-17-oxoandrost-5-en-3-yl sulfate
- 16alpha-Hydroxy-dhea 3-sulphate
- 3beta-Sulphooxy-16alpha-hydroxy-androst-5-en-17-one
- 3beta-sulfooxy-16alpha-hydroxy-androst-5-en-17-one
- (3beta,16alpha)-16-Hydroxy-17-oxoandrost-5-en-3-yl sulphate
- 3b,16a-Dihydroxy-5-androsten-17-one 3-sulfate
- 3b-Sulfooxy-16a-hydroxy-androst-5-en-17-one
- (3b,16a)-16-Hydroxy-17-oxoandrost-5-en-3-yl sulfuric acid
- (3beta)-16alpha-Hydroxy-17-oxoandrost-5-en-3-yl sulfuric acid
- (3b,16a)-16-Hydroxy-17-oxoandrost-5-en-3-yl sulphuric acid
- (3b)-16a-Hydroxy-17-oxoandrost-5-en-3-yl sulfuric acid
- (3b,16a)-16-Hydroxy-17-oxoandrost-5-en-3-yl sulphate
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- Inchi: 1S/C19H28O6S/c1-18-7-5-12(25-26(22,23)24)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(20)17(19)21/h3,12-16,20H,4-10H2,1-2H3,(H,22,23,24)/t12-,13+,14-,15-,16+,18-,19-/m0/s1
- InChI Key: ALBNSVAJDFJRKQ-DNKQKWOHSA-N
- SMILES: S(=O)(=O)(O)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3C[C@H](C([C@@]3(C)CC[C@@H]12)=O)O
Computed Properties
- Exact Mass: 384.161
- Monoisotopic Mass: 384.161
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.37
- Refractive Index: 1.594
(3S,8R,9S,10R,13S,14S,16S)-3-hydroxy-10,13-dimethyl-17-oxo-16-sulfooxy-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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